2-(4-bromobenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[(4-bromophenyl)methyl]-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C18H15BrN4O2/c19-14-8-6-13(7-9-14)12-23-17(25)16(24)22-11-10-21(18(22)20-23)15-4-2-1-3-5-15/h1-9H,10-12H2
• InChI Key: VFPSLUULBGELMS-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC4=CC=C(C=C4)Br
• Molecular Formula: C18H15BrN4O2
• Molecular Weight: 399.2 g/mol

Description

Triazines are a class of nitrogen-containing heterocycles. They are well known for their applications in different fields, including the production of herbicides and polymer photostabilisers. Some triazines display important biological properties; for example, certain 1,3,5-triazines are used clinically due to their antitumor properties.

Synthesis Analysis

Triazines can be synthesized from cyanuric chloride through sequential nucleophilic substitution of the C-Cl bond by C-O, C-N, and C-S bonds. The complete range of 2,4,6-trisubstituted-1,3,5-triazines can be obtained from cyanuric chloride by sequential substitution of the chloride atom using oxygen, nitrogen, and sulfur-centered nucleophiles.

Molecular Structure Analysis

Triazines and tetrazines are very common and significant moieties having three and four nitrogen atoms, respectively, in biologically important molecules. The absence of weak bonds except for the aromatic group and the C=N linkages provides triazine and tetrazines rich nitrogen content, high chemical stability, and the amazing heteroatom effect (HAE) which leads to great practical applications.

Chemical Reactions Analysis

Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Physical And Chemical Properties Analysis

Triazines and tetrazines are known for their rich nitrogen content, high chemical stability, and the amazing heteroatom effect (HAE) which leads to great practical applications.

Scientific Research Applications

Photoinduced Arylation and Alkylation

• Researchers have developed a light-induced method for synthesizing azauracils using this compound. .

Antimicrobial Activities

• The fusion of 1,2,4-triazoles with other heterocyclic rings has garnered attention due to diverse applications. .

Chiral Stationary Phases and Absolute Configuration Determination

• 1,3,5-Triazine derivatives serve as chiral stationary phases. .

PDK Inhibitory Activity

• A molecular hybridization approach led to the design, synthesis, and characterization of 3-amino-1,2,4-triazine derivatives. .

Metal Complexes and Optical Brighteners

• .

Unusual Symmetry Disorder in Metal–Ligand Coordination

• .

Future Directions

The research on the synthesis of various heterocyclic compounds has been centered to evaluate their biological activity and the related medicinal applications. Triazines and tetrazines are very common and significant moieties in biologically important molecules, suggesting they will continue to be an area of interest in future research.

Mechanism of Action

Target of action

The compound belongs to the class of 1,2,4-triazines . Compounds in this class have been studied for various applications, including as energetic materials and in the development of new OLEDs . .

Mode of action

The mode of action of 1,2,4-triazines can vary widely depending on their specific structure and functional groups. Some 1,2,4-triazines have been found to exhibit thermally activated delayed fluorescence (TADF) and aggregation-induced emission enhancement (AIEE) properties .

Biochemical pathways

Without specific information on the compound, it’s difficult to say which biochemical pathways it might affect. Other 1,2,4-triazines have been used in the synthesis of energetic materials , suggesting they might interact with combustion or detonation pathways.

Result of action

Some 1,2,4-triazines have been found to have excellent detonation performance , suggesting they might cause significant physical changes in their environment.

Action environment

The action of this compound could be influenced by various environmental factors. For example, some 1,2,4-triazines have been found to have excellent thermal stability , suggesting they might be resistant to degradation at high temperatures.